1-methyl-N-((1-(thiophen-2-yl)cyclopentyl)methyl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C14H19N3O2S2/c1-17-10-12(9-15-17)21(18,19)16-11-14(6-2-3-7-14)13-5-4-8-20-13/h4-5,8-10,16H,2-3,6-7,11H2,1H3
• InChI Key: HXKRVEZOSSEXJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)NCC2(CCCC2)C3=CC=CS3
• Molecular Formula: C14H19N3O2S2
• Molecular Weight: 325.5 g/mol

Description

1-methyl-N-((1-(thiophen-2-yl)cyclopentyl)methyl)-1H-pyrazole-4-sulfonamide, also known as TAK-915, is a novel drug compound that has been developed for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. TAK-915 is a selective inhibitor of glycine transporter 1 (GlyT1), which is a protein that regulates the concentration of glycine in the brain. Glycine is an important neurotransmitter that is involved in the regulation of cognitive function, memory, and learning.

Scientific Research Applications

• Anticancer Properties Researchers have investigated the potential of this compound as an anticancer agent. Its sulfonamide group and pyrazole ring contribute to its bioactivity. Studies suggest that it may inhibit tumor growth by interfering with cell proliferation pathways.

Carbonic Anhydrase Inhibition

• Carbonic anhydrases (CAs) play a crucial role in maintaining acid-base balance. This compound has been studied as a CA inhibitor. Inhibition of CAs can impact processes like pH regulation, ion transport, and bicarbonate production.